![molecular formula C33H42N2NaO6S2 B598675 2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-s CAS No. 120768-44-7](/img/new.no-structure.jpg)
2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-s
Description
2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-indolium inner salt sodium salt is a complex organic compound with a molecular formula of C33H41N2O6S2.Na and a molecular weight of 648.81 . This compound is known for its unique structural properties and is used in various scientific and industrial applications.
Properties
CAS No. |
120768-44-7 |
|---|---|
Molecular Formula |
C33H42N2NaO6S2 |
Molecular Weight |
649.817 |
IUPAC Name |
4-[2-[5-[3,3-dimethyl-1-(4-sulfobutyl)indol-2-ylidene]penta-1,3-dienyl]-3,3-dimethylindol-1-ium-1-yl]butane-1-sulfonate;sodium |
InChI |
InChI=1S/C33H42N2O6S2.Na/c1-32(2)26-16-8-10-18-28(26)34(22-12-14-24-42(36,37)38)30(32)20-6-5-7-21-31-33(3,4)27-17-9-11-19-29(27)35(31)23-13-15-25-43(39,40)41;/h5-11,16-21H,12-15,22-25H2,1-4H3,(H-,36,37,38,39,40,41); |
InChI Key |
RDTLJSWVWMXVBN-UHFFFAOYSA-N |
SMILES |
CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCCCS(=O)(=O)O)(C)C)CCCCS(=O)(=O)[O-])C.[Na] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-indolium inner salt sodium salt involves multiple stepsThe final step involves the formation of the inner salt sodium salt .
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of advanced techniques such as chromatography for purification and spectroscopic methods for characterization .
Chemical Reactions Analysis
Types of Reactions
This compound undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction can yield different indole derivatives .
Scientific Research Applications
2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-indolium inner salt sodium salt has several scientific research applications, including:
Chemistry: Used as a reagent in various organic synthesis reactions.
Biology: Employed in biological assays and as a fluorescent dye for imaging.
Medicine: Investigated for potential therapeutic applications due to its unique chemical properties.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The sulfobutyl group plays a crucial role in its activity, allowing it to interact with various biological molecules. The compound can bind to proteins and enzymes, affecting their function and leading to various biological effects .
Comparison with Similar Compounds
Similar Compounds
Indocyanine Green: A similar compound used in medical imaging and diagnostics.
1-(4-Sulfobutyl)-2,3,3-trimethyl-4,5-benzindolium: Another related compound with similar structural features.
Uniqueness
What sets 2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-indolium inner salt sodium salt apart is its unique combination of functional groups, which confer specific chemical and biological properties. Its ability to undergo various chemical reactions and its applications in multiple fields make it a valuable compound for research and industrial use .
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